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Compound of Interest

5-[(Dimethylamino)methyl]-2-
Compound Name:
furanmethanol

Cat. No.: B123954

Essential Safety and Handling Guide for 5-
[(Dimethylamino)methyl]-2-furanmethanol

Disclaimer: A specific Safety Data Sheet (SDS) for 5-[(Dimethylamino)methyl]-2-
furanmethanol was not located. The following guidance is based on the safety information for
structurally similar furan derivatives and general laboratory safety principles. It is imperative to
treat this chemical with caution and handle it as a potentially hazardous substance.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 5-[(Dimethylamino)methyl]-2-furanmethanol.
Adherence to these protocols is essential for minimizing risk and ensuring a safe laboratory
environment.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 5-[(Dimethylamino)methyl]-2-
furanmethanol is provided below.
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Property Value

Molecular Formula C8H13NO2[1][2][3]
Molecular Weight 155.19 g/mol [2][3]
Boiling Point 217.7°C at 760 mmHg[1]
Flash Point 85.5°C[1]

Density 1.088 g/cm3[1]

Refrigerator, under inert atmosphere,
Storage Temperature ]
hygroscopic[1]

Hazard Identification and Personal Protective
Equipment (PPE)

While specific hazard data is unavailable, related furan compounds are known to cause skin,
eye, and respiratory irritation.[4] Some are also harmful if swallowed or in contact with skin.[4]
Therefore, a comprehensive approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Equipment Specification

Purpose & Notes

Chemical splash goggles and

Goggles should provide a

complete seal. A face shield

Eye & Face ) - ]

a face shield. offers additional protection

against splashes.[5]

Double gloving: Nitrile or This combination provides

Hand neoprene inner gloves with a broad protection. Change the
an
second pair of nitrile outer outer glove immediately if
gloves. contamination occurs.[6]
] ] Prevents skin exposure.
Chemical-resistant lab coat, ) )
) Consider a disposable gown

Body fully buttoned with sleeves to

the wrist.

for procedures with a high risk

of splashing.[5][6]

Respiratory

Air-Purifying Respirator with
Organic Vapor (OV) cartridges.

Required when working
outside a certified chemical
fume hood or if ventilation is

inadequate.[5][7]

Operational Plan: Step-by-Step Handling Protocol

All handling of 5-[(Dimethylamino)methyl]-2-furanmethanol should be conducted within a

certified chemical fume hood to minimize inhalation exposure.[6]

Experimental Workflow for Safe Handling:

e Preparation:

[¢]

[¢]

o

o

Cover the work surface with disposable absorbent liners.

Don all required PPE as specified in the table above.

Ensure the chemical fume hood is certified and functioning correctly.

Assemble all necessary equipment (e.g., spatulas, vials, solvents) inside the fume hood.
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e Weighing the Compound:

o Perform this task within the fume hood.

[¢]

Use dedicated and clearly labeled equipment.

[¢]

Handle the container carefully to avoid generating aerosols.

[e]

Weigh the desired amount onto weigh paper or directly into a tared vial.

o

Securely close the primary container immediately after dispensing.
e Solution Preparation:

o Add solvent to the vial containing the weighed solid using a pipette or syringe to minimize
splashing.

o Cap the vial securely and mix until fully dissolved.

Disposal Plan

Proper disposal is critical to ensure laboratory safety and environmental protection. This
chemical and its containers must be treated as hazardous waste.

Step-by-Step Disposal Protocol:
» Waste Collection:

o Collect all waste containing 5-[(Dimethylamino)methyl]-2-furanmethanol, including
contaminated consumables (e.g., gloves, pipette tips, absorbent pads), in a compatible,
leak-proof container with a secure lid.[5]

e Labeling:

o Clearly label the waste container as "Hazardous Waste" and include the full chemical
name: "5-[(Dimethylamino)methyl]-2-furanmethanol".

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b123954?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Furanmethanol.pdf
https://www.benchchem.com/product/b123954?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o List all associated hazards based on available information for similar compounds (e.g.,
“Irritant,” "Harmful").

o Storage:

o Store the sealed waste container in a designated and properly ventilated satellite
accumulation area, away from incompatible materials.

o Keep the container closed except when adding waste.
» Final Disposal:

o Arrange for pickup and disposal by your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal company.

o NEVER pour this chemical down the drain or dispose of it in regular trash.[8]

PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate Personal
Protective Equipment when handling 5-[(Dimethylamino)methyl]-2-furanmethanol.
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Caption: PPE selection workflow for handling 5-[(Dimethylamino)methyl]-2-furanmethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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